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L-Leucine benzyl ester hydrochloride (H-Leu-OBzI-HCI) is a pivotal amino acid derivative,
serving as a fundamental building block in the field of peptide synthesis and drug discovery.[1]
As a derivative of the essential branched-chain amino acid L-Leucine, this compound is
engineered with two key modifications: the protection of the carboxylic acid as a benzyl ester
and the formation of a hydrochloride salt of the alpha-amino group. This dual modification
enhances its utility, rendering it soluble in organic solvents and stable for storage, while
providing a strategically protected C-terminus ready for peptide bond formation.[1]

This guide, intended for researchers and drug development professionals, provides a
comprehensive overview of H-Leu-OBzl-HCI from the perspective of a senior application
scientist. We will delve into its chemical properties, detail a robust synthesis pathway, explain
its mechanistic role as a protecting group, provide a validated experimental protocol for its use
in peptide coupling, and discuss the analytical methods essential for its characterization and
quality control.

Molecular Profile and Physicochemical Properties
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The chemical identity of L-Leucine benzyl ester hydrochloride is defined by its unique

structure, which marries the hydrophobicity of the isobutyl side chain and the benzyl group with

the polarity of the ammonium salt. This balance of properties dictates its solubility and

reactivity.

Chemical Structure

The structure consists of the L-leucine backbone where the carboxyl group is esterified with

benzyl alcohol and the a-amino group is protonated and paired with a chloride counter-ion.

Caption: Chemical structure of L-Leucine benzyl ester hydrochloride.

Data Summary

The following table summarizes the key physicochemical properties of the compound.

Property Value Reference(s)
benzyl (2S)-2-amino-4-
IUPAC Name methylpentanoate;hydrochlorid  [1]
e
Synonyms H-Leu-OBzI-HCI [1]
CAS Number 2462-35-3 [2]
Molecular Formula C13H20CINO2 [1]
Molecular Weight 257.76 g/mol [1]
Appearance White crystalline powder [3]
Melting Point 129 °C [1]
CC(C)CC(Cc(=0)occi1=Ccc=C
SMILES 2]
C=C1)N.CI
HCYLOEGSAOVRIT-
InChl Key [2]

YDALLXLXSA-N

Synthesis Pathway: Fischer Esterification
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The most common and industrially scalable method for preparing amino acid benzyl ester salts
is through a direct Fischer-Speier esterification. The causality behind this choice is clear: it
utilizes readily available starting materials (L-leucine and benzyl alcohol) and drives the
reaction to completion by removing the water byproduct.

The process involves treating the amino acid with benzyl alcohol in a suitable solvent in the
presence of an acid catalyst. A Chinese patent describes a method using a metal chloride
catalyst where hydrogen chloride first generates the amino acid hydrochloride in situ, which
then undergoes esterification with benzyl alcohol.[4] The water formed during the reaction is
removed azeotropically to push the equilibrium towards the product.[4]

L-Leucine + Add Solvent (e.g., Dichloroethane) Heat to Reflux Hot Filtration Concentrate Under Recrystallize & H-Leu-OBzI-HCI
Benzyl Alcohol & Metal Chloride Catalyst (Azeotropic Water Removal) (Remove Catalyst) Reduced Pressure Dry (Final Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of H-Leu-OBzI-HCI.

Representative Synthesis Protocol

This protocol is a representative example based on established Fischer esterification principles
for amino acid esters.[4]

e Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and
condenser, add L-Leucine (1.0 eq.), a metal chloride catalyst (e.g., ZnClz), and a suitable
solvent for azeotropic distillation (e.g., dichloroethane or cyclohexane).

» Reagent Addition: Add benzyl alcohol (1.5 - 2.0 eq.) to the suspension.

 Esterification: Heat the mixture to reflux. The water generated from the esterification will be
collected in the Dean-Stark trap, driving the reaction to completion. Monitor the reaction
progress by TLC until the starting L-Leucine is consumed.

o Work-up: Once the reaction is complete, filter the hot reaction mixture to remove the catalyst.

 [solation: Concentrate the filtrate under reduced pressure to remove the solvent and excess
benzyl alcohol.
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 Purification: Recrystallize the resulting crude solid from a suitable solvent system (e.g.,
dichloroethane or ethyl acetate/hexanes) to yield pure L-Leucine benzyl ester
hydrochloride. Dry the crystalline product under vacuum.

The Benzyl Ester as a Carboxyl-Protecting Group

In multi-step peptide synthesis, it is critical to temporarily block reactive functional groups to
ensure that peptide bonds form only at the desired locations. The benzyl ester is a classic and
highly effective protecting group for the C-terminal carboxylic acid.

The Principle of Orthogonality

The utility of the benzyl ester lies in its orthogonality to other common protecting groups. In the
widely used Boc/Bzl protection strategy, the N-terminus is protected with a tert-
butyloxycarbonyl (Boc) group. The Boc group is labile to mild acid (e.g., trifluoroacetic acid,
TFA), while the C-terminal benzyl ester is stable under these conditions.[5] This allows for the
selective deprotection of the N-terminus for chain elongation without affecting the C-terminus.

Cleavage (Deprotection) Mechanism

The benzyl ester is robust but can be cleaved under specific, controlled conditions. The most
common method is catalytic hydrogenolysis.[5][6]

e Mechanism: The reaction involves heterogeneous catalysis, typically using palladium on
carbon (Pd/C) as the catalyst and hydrogen gas (Hz2) as the hydrogen source.[6] The
substrate adsorbs to the surface of the palladium catalyst, where the weak C-O bond at the
benzylic position is cleaved by hydrogen.[7][8] The products are the free carboxylic acid and
toluene, which are easily separated from the desired peptide.[6]

Hz2, Pd/C
(Catalyst)

Click to download full resolution via product page

Toluene

(Peptide-COO-le Peptide-COOH +)

Caption: Schematic of benzyl ester deprotection via catalytic hydrogenolysis.
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Alternatively, strong acids like liquid hydrofluoric acid (HF) can be used for cleavage, which is
often performed in the final step of a Boc-based solid-phase synthesis to simultaneously
remove side-chain protecting groups and cleave the peptide from the resin.[5][9]

Application in Practice: Solution-Phase Dipeptide
Synthesis

The primary application of H-Leu-OBzI|-HCl is as the amine component in a peptide coupling
reaction. The following protocol details a self-validating system for the synthesis of a model
dipeptide (e.g., Boc-Ala-Leu-OBzl) using a carbodiimide coupling agent.

Experimental Protocol: Boc-Ala-Leu-OBzl Synthesis

This protocol is a generalized procedure for solution-phase peptide synthesis.[10][11][12]

¢ Neutralization of Amine Salt:

o

Dissolve L-Leucine benzyl ester hydrochloride (1.05 eq.) in anhydrous dichloromethane
(DCM).

Cool the solution to 0 °C in an ice bath.

o

[¢]

Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine
(TEA) (1.05 eq.), dropwise while stirring.

[¢]

Stir the mixture at 0 °C for 20-30 minutes to generate the free amine of leucine benzyl
ester. This solution is used directly in the next step.

» Activation of Carboxylic Acid:

o In a separate round-bottom flask, dissolve the N-protected amino acid (e.g., Boc-L-
Alanine, 1.0 eq.) and an additive such as 1-hydroxybenzotriazole (HOBt) (1.1 eq.) in
anhydrous DCM. The use of HOBL is crucial as it minimizes the risk of racemization during
activation.

o Cool this solution to O °C.
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o Add the coupling reagent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
(1.1 eq.), to the solution and stir for 15-20 minutes at 0 °C to pre-activate the carboxylic
acid, forming the active ester.

e Peptide Bond Formation (Coupling):

o To the activated Boc-L-Alanine mixture (still at 0 °C), add the neutralized L-Leucine benzyl
ester solution from Step 1.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up and Purification:
o Once the reaction is complete, dilute the mixture with additional DCM.

o Transfer the solution to a separatory funnel and wash sequentially with 1 M HCI (to
remove unreacted amine and excess base), saturated NaHCOs solution (to remove
unreacted acid and HOBt), and finally with brine.[13]

o Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and concentrate the
solvent under reduced pressure.

o The resulting crude product, Boc-L-Alanyl-L-Leucine benzyl ester, can be purified by silica
gel column chromatography or recrystallization.

Characterization and Quality Control

Ensuring the identity and purity of H-Leu-OBzI-HCI is paramount for its successful application in
synthesis. A combination of spectroscopic and chromatographic techniques is employed.

Spectroscopic Analysis

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum should confirm the
presence of all expected protons. Key signals include: the aromatic protons of the benzyl
group (typically ~7.3 ppm), the benzylic CHz protons (~5.2 ppm), the a-proton of the leucine
backbone, and the characteristic signals for the isobutyl side chain (a multiplet for the CH
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and two doublets for the diastereotopic methyl groups). The integration of these signals
should correspond to the number of protons in the structure.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will show
distinct signals for the carbonyl carbon of the ester (~170-175 ppm), the aromatic carbons of
the benzyl group (~128-136 ppm), the benzylic CHz carbon (~67 ppm), and the carbons of
the leucine backbone and side chain.

e FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum is used to identify key
functional groups. Expected characteristic peaks include a strong C=0 stretch for the ester
(~1730-1750 cm™1), C-O stretches, and broad N-H stretches for the primary ammonium salt
(~2800-3100 cm™1).

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. For H-Leu-OBzI-HCI, electrospray ionization (ESI) would typically show the mass
of the protonated cation [M+H]* corresponding to the free base (C13H19NO2) at m/z 222.15.
A GC-MS spectrum for the hydrochloride has been reported.[14]

Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the
purity of amino acid derivatives.[15][16]

o Methodology: Reversed-phase HPLC (RP-HPLC) is typically used. Since the molecule lacks
a strong chromophore outside of the phenyl group, detection sensitivity can be low.
Therefore, purity analysis often involves pre-column derivatization of the amino group with a
fluorescent tag like o-phthalaldehyde (OPA) or a UV-active tag, followed by separation and
detection.[15][17]

e Typical Conditions: A C18 column is commonly used with a gradient elution system, typically
involving a buffered aqueous mobile phase (e.g., phosphate buffer) and an organic modifier
like acetonitrile or methanol.[18]

Safety and Handling

As with any chemical reagent, proper handling of L-Leucine benzyl ester hydrochloride is
essential.
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Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly closed container in a cool, dry place, away from incompatible
materials such as strong oxidizing agents.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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